Cas no 1379346-45-8 (3-Bromo-4-(3-chloropropyl)toluene)

• Product Name: 3-Bromo-4-(3-chloropropyl)toluene
• CAS No: 1379346-45-8
• MF: C₁₀H₁₂BrCl
• MW: 247.559281349182
• CID: 5007003
• Update Time: 2025-10-24

3-Bromo-4-(3-chloropropyl)toluene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(3-chloropropyl)toluene

• Inchi： 1S/C10H12BrCl/c1-8-4-5-9(3-2-6-12)10(11)7-8/h4-5,7H,2-3,6H2,1H3
• InChI Key： ORAFWDPDTYYRNC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 3-Bromo-4-(3-chloropropyl)toluene

Introduction to 3-Bromo-4-(3-chloropropyl)toluene (CAS No. 1379346-45-8)

3-Bromo-4-(3-chloropropyl)toluene (CAS No. 1379346-45-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromo and chloropropyl substituents on a toluene backbone, which confer it with distinct reactivity and functional properties.

The molecular formula of 3-Bromo-4-(3-chloropropyl)toluene is C₁₀H₁₂BrCl, and its molecular weight is approximately 257.66 g/mol. The compound exists as a colorless liquid at room temperature and has a boiling point of around 250°C. Its solubility in water is low, but it is readily soluble in organic solvents such as dichloromethane, ethanol, and acetone.

In the realm of pharmaceutical research, 3-Bromo-4-(3-chloropropyl)toluene has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of 3-Bromo-4-(3-chloropropyl)toluene in the synthesis of novel antiviral agents with high efficacy against influenza viruses. The bromo and chloropropyl groups were found to enhance the pharmacological activity and bioavailability of the final compounds.

Beyond pharmaceutical applications, 3-Bromo-4-(3-chloropropyl)toluene has also been investigated for its utility in materials science. Its reactivity with various functional groups makes it a valuable building block for the synthesis of advanced polymers and coatings. A research team from the University of California, Berkeley, demonstrated the use of this compound in the preparation of conductive polymers with enhanced electrical properties. The chloropropyl group was particularly effective in promoting intermolecular interactions and improving the overall performance of the materials.

In chemical synthesis, 3-Bromo-4-(3-chloropropyl)toluene serves as a versatile starting material for a wide range of reactions. Its bromo substituent can be readily replaced by other functional groups through nucleophilic substitution reactions, making it an ideal candidate for synthetic transformations. For example, a study published in Organic Letters in 2020 described a palladium-catalyzed cross-coupling reaction using 3-Bromo-4-(3-chloropropyl)toluene to synthesize complex aromatic compounds with high yields and selectivity.

The environmental impact of 3-Bromo-4-(3-chloropropyl)toluene has also been a subject of interest. Researchers at the Environmental Protection Agency (EPA) have conducted studies to assess its biodegradability and potential toxicity. Preliminary results indicate that while the compound is not highly toxic to aquatic organisms, it should be handled with care to prevent environmental contamination. Proper disposal methods and containment protocols are recommended to ensure safe handling and storage.

In conclusion, 3-Bromo-4-(3-chloropropyl)toluene (CAS No. 1379346-45-8) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and chemical synthesis. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.